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Compound of Interest

Compound Name: Butylphthalide-d9

Cat. No.: B15581110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the precise world of scientific research and pharmaceutical development, the purity and

identity of every compound are paramount. The Certificate of Analysis (CoA) serves as a

critical document, providing a comprehensive quality report for a specific batch of a chemical

substance. This guide offers an in-depth exploration of a typical Certificate of Analysis for

Butylphthalide-d9, a deuterated analog of Butylphthalide used as an internal standard in

pharmacokinetic studies and as a tracer in metabolic research. Understanding the data and

methodologies presented in the CoA is essential for ensuring experimental accuracy,

reproducibility, and compliance with regulatory standards.
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Parameter Details

Product Name: Butylphthalide-d9

Synonyms: 3-n-Butylphthalide-d9

Catalog Number: BPD9-12345

Batch/Lot Number: BPD9-25-001

CAS Number: 2251692-52-9

Molecular Formula: C₁₂H₅D₉O₂

Molecular Weight: 199.29 g/mol

Structure: (Chemical structure image would be here)

Date of Analysis: 2025-12-15

Retest Date: 2027-12-14

Storage Conditions: Store at 2-8°C, protected from light.

Quality Control Data & Specifications

The following table summarizes the analytical tests performed on this batch of Butylphthalide-
d9, the established specifications, and the measured results.
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Test Method Specification Result

Appearance Visual Inspection
Colorless to pale

yellow oil
Conforms

Identity (¹H NMR)
¹H Nuclear Magnetic

Resonance
Conforms to structure Conforms

Identity (Mass Spec) ESI-MS
[M+H]⁺ = 200.18 ± 0.5

amu
200.18 amu

Chemical Purity HPLC (UV at 228 nm) ≥ 98.0% 99.85%

Isotopic Purity
Mass Spectrometry

(ESI-MS)
≥ 98 atom % D 99.2 atom % D

Water Content Karl Fischer Titration ≤ 0.5% 0.12%

Residual Solvents GC-HS (USP <467>)
Meets USP Class 2 &

3 limits
Conforms

Elemental Impurities ICP-MS (USP <232>) Meets USP limits Conforms

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below to ensure

transparency and facilitate methodological replication or assessment.

1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Objective: To determine the chemical purity of Butylphthalide-d9 by separating it from any

non-deuterated or other chemical impurities.

Instrumentation: Agilent 1200 Series HPLC system or equivalent, equipped with a UV

detector.

Methodology:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of Acetonitrile (A) and Water (B).
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Gradient Program: Start at 60% A, ramp to 95% A over 10 minutes, hold for 2 minutes,

then return to initial conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 228 nm.

Injection Volume: 10 µL.

Sample Preparation: A 1 mg/mL solution of Butylphthalide-d9 is prepared in Acetonitrile.

Purity Calculation: The purity is calculated based on the area percentage of the main peak

relative to the total peak area in the chromatogram.

2. Mass Spectrometry (MS) for Identity and Isotopic Purity

Objective: To confirm the molecular weight of Butylphthalide-d9 and determine its isotopic

distribution and purity.

Instrumentation: Triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source.

Methodology:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Mode: Full scan from m/z 100 to 300.

Capillary Voltage: 4.0 kV.

Nebulizer Gas (Nitrogen) Pressure: 35 psi.

Drying Gas (Nitrogen) Flow: 10 L/min.

Drying Gas Temperature: 350°C.
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Sample Preparation: The sample is diluted to approximately 10 µg/mL in methanol and

infused directly into the mass spectrometer.

Identity Confirmation: The presence of the protonated molecular ion [M+H]⁺ at m/z

~200.18 confirms the identity.

Isotopic Purity Calculation: The relative intensities of the isotopic peaks (d0 to d9) are

measured. Isotopic purity is calculated as the percentage of the d9 isotopologue relative to

the sum of all isotopologues.

3. Nuclear Magnetic Resonance (¹H NMR) for Structural Identity

Objective: To confirm the chemical structure of Butylphthalide-d9 by observing the absence

of proton signals from the deuterated butyl chain.

Instrumentation: 400 MHz NMR Spectrometer.

Methodology:

Sample Preparation: Approximately 10 mg of Butylphthalide-d9 is dissolved in 0.7 mL of

Chloroform-d (CDCl₃).

Acquisition Parameters:

Pulse Sequence: Standard 1D proton.

Number of Scans: 16.

Relaxation Delay: 2.0 seconds.

Data Analysis: The resulting spectrum is compared to the spectrum of non-deuterated

Butylphthalide. The absence or significant reduction of proton signals corresponding to the

butyl group confirms the deuteration and structural integrity.

Visualizing the Analytical Workflow
The following diagrams illustrate the logical flow of the analytical processes used to certify the

quality of Butylphthalide-d9.
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Sample Handling

Analytical Testing Quality Attributes Assessed
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Click to download full resolution via product page

Caption: Overall analytical workflow for the quality control of Butylphthalide-d9.
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Purity Assessment

Batch Disposition
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Caption: Logical relationship for the final purity assessment and batch release decision.

Conclusion
The Certificate of Analysis for Butylphthalide-d9 is a testament to the rigorous quality control

measures applied to ensure its suitability for research and development. By providing detailed

quantitative data and transparent experimental protocols, it empowers scientists to proceed

with confidence in their experiments. This guide has deconstructed the key components of the

CoA, offering a clear framework for its interpretation and underscoring its importance in

maintaining the integrity of scientific research.

To cite this document: BenchChem. [Decoding the Certificate of Analysis: A Technical Guide
to Butylphthalide-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581110#butylphthalide-d9-certificate-of-analysis-
explained]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

